Methyl 1-cyclohexyl-5-(4-(methylthio)phenyl)-1H-pyrazole-3-carboxylate

• IUPAC Name: methyl 1-cyclohexyl-5-(4-methylsulfanylphenyl)pyrazole-3-carboxylate
• InChI: InChI=1S/C18H22N2O2S/c1-22-18(21)16-12-17(13-8-10-15(23-2)11-9-13)20(19-16)14-6-4-3-5-7-14/h8-12,14H,3-7H2,1-2H3
• InChI Key: VWRRCWBPCLKKTA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NN(C(=C1)C2=CC=C(C=C2)SC)C3CCCCC3
• Molecular Formula: C18H22N2O2S
• DSSTOX Substance ID: DTXSID20621498
• Molecular Weight: 330.4 g/mol
• CAS RN: 346684-16-0

Description

Methyl 1-cyclohexyl-5-(4-(methylthio)phenyl)-1H-pyrazole-3-carboxylate, also known as M1T, is a synthetic androgenic-anabolic steroid. It was first synthesized in the 1960s and has been used in scientific research since then. M1T is known for its anabolic effects, which can help increase muscle mass and strength.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Variability : The reactivity of cyclohexylamine with different carbaldehydes shows the potential for creating diverse compounds with varying structures and properties, demonstrating the compound's versatility in synthetic organic chemistry (Hernandez et al., 2015).
• Structural Investigations : Detailed experimental and theoretical studies on pyrazole-4-carboxylic acid derivatives reveal insights into the structure-activity relationships, emphasizing the importance of such compounds in designing biologically active substances (Viveka et al., 2016).
• Crystal Structure Determination : The one-pot synthesis approach to create Methyl 5-Hydroxy-1-Phenyl-1H-Pyrazole-3-Carboxylate showcases the efficiency and simplicity in obtaining complex molecules with precise structural configurations (Saeed et al., 2012).

Potential Biological Activities

• Comenic Acid Derivatives : Research into comenic acid derivatives containing isoxazole and isothiazole moieties, and their synergistic effects with antitumor drugs, opens avenues for developing new chemotherapy agents (Kletskov et al., 2018).
• Pyrazolo[1,5-a]Pyrimidines Synthesis : The synthesis of novel pyrazolo[1,5-a]pyrimidines demonstrates the potential for creating compounds with good yields and operational simplicity, indicating the utility of such molecules in medicinal chemistry (Morabia & Naliapara, 2014).
• Heterocyclic Compound Synthesis : The optimization of synthesis conditions for heterocyclic compounds, specifically N-R-2-(5-(5-methyl-1H-pyrazole-3-yl)-4-phenyl-4H-1,2,4-triazole-3-ylthio)acetamides, highlights the potential for discovering new biologically active substances with a wide action spectrum (Hotsulia & Fedotov, 2019).